![molecular formula C15H14Cl2N2O2S B4772001 N-(2,4-dichlorophenyl)-N'-(2,5-dimethoxyphenyl)thiourea](/img/structure/B4772001.png)
N-(2,4-dichlorophenyl)-N'-(2,5-dimethoxyphenyl)thiourea
Overview
Description
N-(2,4-dichlorophenyl)-N'-(2,5-dimethoxyphenyl)thiourea, commonly known as U-104, is a synthetic compound that has been extensively studied for its potential therapeutic applications. U-104 belongs to the class of thiourea compounds, which have been reported to exhibit a wide range of biological activities, including anticancer, antiviral, and anti-inflammatory properties.
Mechanism of Action
The exact mechanism of action of U-104 is not fully understood, but it is believed to involve the inhibition of a key enzyme called protein kinase CK2. CK2 is involved in many cellular processes, including cell proliferation, differentiation, and apoptosis. Inhibition of CK2 by U-104 leads to the activation of the tumor suppressor protein p53, which is known to play a critical role in regulating cell growth and preventing cancer.
Biochemical and Physiological Effects:
In addition to its anticancer activity, U-104 has been shown to exhibit a wide range of biochemical and physiological effects. Studies have shown that U-104 can inhibit the replication of several viruses, including HIV-1 and hepatitis C virus. U-104 has also been shown to exhibit anti-inflammatory activity, which may make it useful for the treatment of inflammatory diseases such as rheumatoid arthritis.
Advantages and Limitations for Lab Experiments
One of the advantages of U-104 is that it exhibits potent antiproliferative activity against a wide range of cancer cell lines, making it a promising candidate for further development as an anticancer drug. However, U-104 is also known to exhibit cytotoxicity, meaning that it can be toxic to normal cells as well as cancer cells. This can be a limitation for lab experiments, as it can make it difficult to determine the optimal dose of U-104 to use in a given experiment.
Future Directions
There are several future directions for research on U-104. One area of interest is the development of U-104 derivatives that exhibit improved potency and selectivity for cancer cells. Another area of research is the investigation of the potential of U-104 as a therapeutic agent for viral infections and inflammatory diseases. Finally, further studies are needed to fully understand the mechanism of action of U-104 and its potential as a therapeutic agent for cancer and other diseases.
Scientific Research Applications
U-104 has been extensively studied for its potential therapeutic applications. One of the most promising areas of research is its potential as an anticancer agent. Studies have shown that U-104 exhibits potent antiproliferative activity against a wide range of cancer cell lines, including breast, lung, colon, and prostate cancer cells. U-104 has also been shown to induce apoptosis, or programmed cell death, in cancer cells, which is a key mechanism of action for many anticancer drugs.
Properties
IUPAC Name |
1-(2,4-dichlorophenyl)-3-(2,5-dimethoxyphenyl)thiourea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14Cl2N2O2S/c1-20-10-4-6-14(21-2)13(8-10)19-15(22)18-12-5-3-9(16)7-11(12)17/h3-8H,1-2H3,(H2,18,19,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUQKJHFWGZGSAN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)NC(=S)NC2=C(C=C(C=C2)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14Cl2N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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